Cas no 1517564-69-0 (3-methyl-2-(2-methylquinolin-6-yl)butanoic acid)

• Product Name: 3-methyl-2-(2-methylquinolin-6-yl)butanoic acid
• CAS No: 1517564-69-0
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 5915892
• PubChem ID: 81224690
• Update Time: 2025-05-25

3-methyl-2-(2-methylquinolin-6-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(2-methylquinolin-6-yl)butanoic acid
• EN300-1857454
• 1517564-69-0
• AKOS019796088

• Inchi： 1S/C15H17NO2/c1-9(2)14(15(17)18)12-6-7-13-11(8-12)5-4-10(3)16-13/h4-9,14H,1-3H3,(H,17,18)
• InChI Key： ZBDFVKWEODIMRC-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC2C(=CC=C(C)N=2)C=1)C(C)C)=O

Computed Properties

• Exact Mass: 243.125928785g/mol
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.2Ų

Additional information on 3-methyl-2-(2-methylquinolin-6-yl)butanoic acid

Comprehensive Overview of 3-methyl-2-(2-methylquinolin-6-yl)butanoic acid (CAS No. 1517564-69-0)

3-methyl-2-(2-methylquinolin-6-yl)butanoic acid (CAS No. 1517564-69-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique quinoline-based structure, is often explored for its potential applications in drug development and material science. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a promising candidate for targeted therapies.

The chemical structure of 3-methyl-2-(2-methylquinolin-6-yl)butanoic acid features a quinoline core substituted with a methyl group at the 2-position and a butanoic acid side chain. This configuration contributes to its distinct physicochemical properties, such as solubility and stability, which are critical for its performance in various applications. The compound’s CAS No. 1517564-69-0 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

In recent years, the demand for quinoline derivatives like 3-methyl-2-(2-methylquinolin-6-yl)butanoic acid has surged due to their versatility in medicinal chemistry. These compounds are frequently investigated for their potential roles in anti-inflammatory and antimicrobial agents, aligning with current trends in combating drug-resistant pathogens. Additionally, the compound’s structural motifs are being studied for their applicability in fluorescence-based imaging, a rapidly growing field in diagnostics.

From a synthetic perspective, 3-methyl-2-(2-methylquinolin-6-yl)butanoic acid is often synthesized through multi-step organic reactions, including condensation and cyclization processes. Researchers optimize these methods to achieve high yields and purity, which are essential for downstream applications. The compound’s stereochemistry also plays a pivotal role in its biological activity, making it a subject of interest in chiral synthesis studies.

The pharmacokinetic properties of 3-methyl-2-(2-methylquinolin-6-yl)butanoic acid are another area of active investigation. Its absorption, distribution, metabolism, and excretion (ADME) profiles are critical for understanding its therapeutic potential. Recent studies have explored its metabolic stability and enzyme interactions, which are vital for designing effective drug formulations.

Beyond pharmaceuticals, 3-methyl-2-(2-methylquinolin-6-yl)butanoic acid is also being evaluated for its utility in material science. Its aromatic system and functional groups make it a potential building block for advanced polymers and coatings. This dual applicability underscores its importance in both life sciences and industrial chemistry.

In summary, 3-methyl-2-(2-methylquinolin-6-yl)butanoic acid (CAS No. 1517564-69-0) represents a multifaceted compound with broad-ranging implications. Its structural uniqueness and functional versatility continue to drive research across multiple disciplines, making it a valuable subject for ongoing scientific exploration.